Cas no 416868-09-2 (N-(1,3-Benzodioxol-5-ylmethyl)-1-ethylpiperidin-4-amine)

• Product name: N-(1,3-Benzodioxol-5-ylmethyl)-1-ethylpiperidin-4-amine
• CAS No: 416868-09-2
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347
• MDL: MFCD01653776
• CID: 3092453
• PubChem ID: 784497

N-(1,3-Benzodioxol-5-ylmethyl)-1-ethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(1,3-Benzodioxol-5-ylmethyl)-1-ethylpiperidin-4-amine
• AB00085823-01
• H24053
• 416868-09-2
• Oprea1_302526
• N-(1,3-benzodioxol-5-ylmethyl)-1-ethylpiperidin-4-amine
• SR-01000209605-1
• N-(Benzo[d][1,3]dioxol-5-ylmethyl)-1-ethylpiperidin-4-amine
• LS-02239
• CS-0323231
• AKOS000266192
• CHEMBL4589439
• STK503858
• SR-01000209605
• ALBB-006353
• MFCD01653776
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-ethylpiperidin-4-amine
• N-(2H-1,3-benzodioxol-5-ylmethyl)-1-ethylpiperidin-4-amine
• CCG-289616

• MDL： MFCD01653776
• Inchi： InChI=1S/C15H22N2O2/c1-2-17-7-5-13(6-8-17)16-10-12-3-4-14-15(9-12)19-11-18-14/h3-4,9,13,16H,2,5-8,10-11H2,1H3
• InChI Key： QFEAWYUHUIPEQP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 262.168127949Da
• Monoisotopic Mass: 262.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.7Ų